N-(4-bromo-2-methylphenyl)-2-oxo-2-(1-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1H-indol-3-yl)acetamide

• IUPAC Name: N-(4-bromo-2-methylphenyl)-2-oxo-2-[1-(2-oxo-2-pyrrolidin-1-ylethyl)indol-3-yl]acetamide
• InChI: InChI=1S/C23H22BrN3O3/c1-15-12-16(24)8-9-19(15)25-23(30)22(29)18-13-27(20-7-3-2-6-17(18)20)14-21(28)26-10-4-5-11-26/h2-3,6-9,12-13H,4-5,10-11,14H2,1H3,(H,25,30)
• InChI Key: NFFFNLXMRIOLFY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Br)NC(=O)C(=O)C2=CN(C3=CC=CC=C32)CC(=O)N4CCCC4
• Molecular Formula: C23H22BrN3O3
• Molecular Weight: 468.3 g/mol

Description

N-(4-bromo-2-methylphenyl)-2-oxo-2-(1-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1H-indol-3-yl)acetamide is a useful research compound. Its molecular formula is C23H22BrN3O3 and its molecular weight is 468.351. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The process of synthesizing complex acetamide derivatives involves various chemical reactions aiming to explore their potential applications in pharmaceuticals. For instance, studies have detailed the synthesis of related compounds, emphasizing their utility in creating novel pharmacologically active molecules. This includes methods like the Suzuki–Miyaura cross-coupling, which is instrumental in forming bonds crucial for the development of these compounds, showcasing the versatility and adaptability of such chemical frameworks in medicinal chemistry (Cottineau, Kessler, & O’Shea, 2006).

Therapeutic Potential

Acetamide derivatives, including compounds with similar structural attributes, have been extensively researched for their therapeutic potential. They exhibit a wide range of biological activities, such as anti-inflammatory, analgesic, and antipyretic properties. For example, certain N-(pyridin-4-yl)-(indol-3-yl)acetamides have demonstrated significant antiallergic effects, highlighting their potential as novel antiallergic agents (Menciu et al., 1999). Another study on kappa-opioid agonists, including similar acetamide derivatives, shows promising results in pain management, suggesting these compounds' role in developing new analgesic drugs (Barlow et al., 1991).

Antimicrobial and Anticancer Activity

Research has also focused on the antimicrobial and anticancer activities of acetamide derivatives. Newer Schiff bases and Thiazolidinone derivatives, related to the structural family of the given compound, have been synthesized and evaluated for their antibacterial and antifungal properties, presenting a potential for developing new antimicrobial agents (Fuloria, Fuloria, & Gupta, 2014). Additionally, certain derivatives exhibit cytotoxic effects against cancer cell lines, suggesting their utility in anticancer drug development (Moghadam & Amini, 2018).